Cas no 1251608-59-9 (N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide)

• Product Name: N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide
• CAS No: 1251608-59-9
• MF: C₁₈H₁₄ClFN₂O
• MW: 328.767966747284
• CID: 5906617
• PubChem ID: 52417113
• Update Time: 2025-05-21

N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide
• VU0527383-1
• 1251608-59-9
• AKOS024526716
• F5882-2872

• Inchi： 1S/C18H14ClFN2O/c1-11-15(19)3-2-4-16(11)22-18(23)17-9-13(10-21-17)12-5-7-14(20)8-6-12/h2-10,21H,1H3,(H,22,23)
• InChI Key： FNBUGNNKBPQCKB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C1=CC(=CN1)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 328.0778689g/mol
• Monoisotopic Mass: 328.0778689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.9Ų

Additional information on N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide

N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide: A Comprehensive Overview

CAS No. 1251608-59-9 is a unique chemical compound with the IUPAC name N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide. This compound is a derivative of pyrrole, a five-membered aromatic heterocycle, and features substituents that confer it with distinct chemical and biological properties. The molecule consists of a pyrrole ring substituted at position 2 with a carboxamide group, which is further connected to a 3-chloro-2-methylphenyl group. Additionally, the pyrrole ring is substituted at position 4 with a 4-fluorophenyl group, introducing electron-withdrawing effects that may influence its reactivity and stability.

The synthesis of N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide involves multi-step organic reactions, including Friedel-Crafts acylation, amidation, and substitution processes. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various reaction conditions, such as the use of transition metal catalysts and microwave-assisted synthesis, to optimize the production of this compound.

Recent studies have highlighted the potential of CAS No. 1251608-59-9 in the field of medicinal chemistry. The compound exhibits promising biological activity, particularly as a potential lead molecule for drug development. Its structure suggests that it may act as a modulator of certain protein targets, such as kinases or ion channels, which are implicated in various diseases including cancer and neurological disorders.

In terms of physical properties, N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide has been characterized by techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses reveal its molecular weight, melting point, and solubility characteristics. The compound's solubility in organic solvents makes it suitable for further biological testing and formulation development.

The chemical stability of this compound has also been investigated under various conditions. Studies indicate that it is stable under normal storage conditions but may undergo degradation under extreme pH or thermal conditions. Understanding its stability is crucial for its potential application in pharmaceutical formulations or agrochemicals.

From an environmental perspective, researchers have assessed the biodegradability and ecotoxicity of CAS No. 1251608-59-9. Preliminary results suggest that it may degrade under aerobic conditions but requires further testing to determine its long-term environmental impact. This information is essential for regulatory compliance and sustainable chemical management.

In conclusion, N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1H-pyrrole-2-carboxamide (CAS No. 1251608-59-9) represents an intriguing molecule with diverse applications across multiple fields. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable compound for future research and development efforts.